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For Researchers, Scientists, and Drug Development Professionals

Z-Leed-fmk is a synthetic peptide inhibitor known for its role in targeting specific members of
the caspase family of proteases. While primarily recognized as an inhibitor of caspase-13 and
caspase-4, it also demonstrates an ability to interfere with the processing of caspase-1, a key
mediator of inflammation.[1] Understanding the cross-reactivity profile of Z-Leed-fmk is crucial
for the accurate interpretation of experimental results and for its potential therapeutic
applications. This guide provides a comparative analysis of Z-Leed-fmk's activity against
various proteases, supported by experimental data and detailed protocols.

Comparative Analysis of Inhibitor Activity

The inhibitory activity of Z-Leed-fmk and other common caspase inhibitors is typically
quantified by their half-maximal inhibitory concentration (IC50) or their dissociation constant
(Ki). While specific quantitative data for Z-Leed-fmk against a broad panel of proteases is not
extensively documented in publicly available literature, its known primary targets are caspase-4
and the murine-specific caspase-13. Its effect on caspase-L1 is through the inhibition of its
processing rather than direct enzymatic inhibition.

For comparative purposes, the table below includes IC50 values for other well-characterized
caspase inhibitors to provide a context for the expected range of activities and selectivity.
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Signaling Pathways and Experimental Workflows

To visualize the context in which Z-Leed-fmk and other caspase inhibitors are studied, the

following diagrams illustrate the canonical inflammasome signaling pathway leading to

caspase-1 activation and a general workflow for assessing protease inhibitor specificity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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